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Compound of Interest

Compound Name: 2-(Dimethylamino)ethyl acetate

Cat. No.: B072161 Get Quote

Essential Safety and Handling Guide for 2-
(Dimethylamino)ethyl Acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of 2-(Dimethylamino)ethyl acetate (CAS No. 1421-89-2).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data
2-(Dimethylamino)ethyl acetate is a flammable liquid and vapor that can cause skin and

serious eye irritation.[1][2] It is crucial to understand its properties to handle it safely.

Table 1: Chemical and Physical Properties
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Property Value

CAS Number 1421-89-2[3]

Molecular Formula C6H13NO2[3]

Molecular Weight 131.17 g/mol

Boiling Point 152 °C[2][3]

Flash Point 54 °C[2][3]

Appearance Colorless to light yellow liquid[2]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H226
Flammable liquid and vapor.[1]

[2][3][4][5]

Hazard H315 Causes skin irritation.[1][2][3]

Hazard H319
Causes serious eye irritation.

[1][2][3]

Precautionary P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[2][3][4]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

Precautionary P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Precautionary P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[4][6]

Precautionary P403+P235
Store in a well-ventilated

place. Keep cool.[3][4][5]

Precautionary P501

Dispose of contents/container

to an approved waste disposal

plant.[3][5]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to preventing exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that cause serious eye

irritation.[1][2]

Skin Protection

Flame-retardant lab coat and

chemically resistant gloves.

For glove selection, nitrile

gloves offer poor resistance to

esters. Therefore, Butyl rubber

or Viton® gloves are

recommended for prolonged

contact. Always check the

manufacturer's glove

compatibility chart.

Prevents skin irritation and

absorption.[1][2] Given that

esters can degrade nitrile, a

more robust material is

necessary.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate or for

spill response, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Protects against inhalation of

vapors.

Experimental Protocol: PPE Selection and Use

Assessment: Before handling, assess the potential for splashing, inhalation, and skin

contact.

Eye Protection: Don chemical safety goggles and a face shield if there is a significant risk of

splashing.

Gloves: Select gloves with a high resistance to esters, such as Butyl rubber or Viton®.

Inspect gloves for any signs of degradation or puncture before use. Ensure the gloves are of

the correct size to maintain dexterity.

Clothing: Wear a flame-retardant lab coat over personal clothing. Ensure it is fully buttoned.
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Respiratory: Conduct all operations in a certified chemical fume hood. If a respirator is

required, ensure it is properly fitted and you have been trained in its use.

Donning/Doffing: Follow proper procedures for donning and doffing PPE to avoid cross-

contamination.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage minimizes the risk of accidents.

Step-by-Step Handling Procedure:

Preparation: Ensure the work area is clean and uncluttered. Locate the nearest emergency

eyewash station and safety shower.

Ventilation: Work exclusively within a properly functioning chemical fume hood.

Grounding: Ground and bond containers when transferring the material to prevent static

discharge, which can ignite flammable vapors.[4]

Tools: Use only non-sparking tools.[4][5]

Avoid Contact: Dispense the chemical carefully to avoid contact with eyes, skin, and clothing.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.

Decontamination: Clean the work area and any equipment used with a suitable solvent and

decontaminate.

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[4]

Keep away from heat, sparks, open flames, and other sources of ignition.[4]

Store separately from incompatible materials, such as oxidizing agents.
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Disposal Plan: Waste Management
Proper disposal is a critical step in the chemical lifecycle to ensure environmental and

personnel safety.

Step-by-Step Disposal Procedure:

Waste Collection: Collect all waste containing 2-(Dimethylamino)ethyl acetate, including

contaminated PPE and cleaning materials, in a designated, properly labeled, and sealed

hazardous waste container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name "2-(Dimethylamino)ethyl acetate" and its associated hazards (Flammable

Liquid, Irritant).

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area that is secure and away from incompatible materials.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[5] Do not dispose of this chemical down the drain or with general waste.[7]

Emergency Procedures: Spill and Exposure
Response
Immediate and correct response to an emergency can significantly mitigate harm.

Spill Cleanup Protocol:

Evacuate: Immediately alert others in the area and evacuate all non-essential personnel.

Ventilate: Ensure the area is well-ventilated. If the spill is large or in a poorly ventilated area,

evacuate and contact EHS.

PPE: Don the appropriate PPE as outlined in Section 2 before attempting to clean the spill.
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Contain: Confine the spill using a chemical absorbent material (e.g., vermiculite, sand, or a

commercial absorbent for flammable liquids). Work from the outside of the spill inwards.[4][5]

Absorb: Apply enough absorbent to completely soak up the liquid.

Collect: Carefully scoop the absorbed material into a labeled hazardous waste container

using non-sparking tools.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Report: Report the spill to your supervisor and EHS office.

First Aid and Exposure Plan:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[4][8]

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[8]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely working

with 2-(Dimethylamino)ethyl acetate.
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Start: Handling
2-(Dimethylamino)ethyl acetate

Assess Risks:
- Splash

- Inhalation
- Skin Contact

Select & Don Appropriate PPE:
- Goggles & Face Shield

- Butyl/Viton Gloves
- Lab Coat

Prepare Workspace:
- Chemical Fume Hood

- Emergency Equipment Ready
- Grounding in Place

Perform Handling Procedure:
- Use Non-Sparking Tools

- Avoid Contact
- Work in Fume Hood

Spill or Exposure?

Execute Spill Response Plan:
- Evacuate & Ventilate

- Contain & Absorb
- Decontaminate

Spill

Execute Exposure Response Plan:
- Use Eyewash/Shower

- Remove Contaminated Clothing
- Seek Medical Attention

Exposure

Post-Handling Procedures:
- Decontaminate Workspace

- Doff PPE Correctly
- Wash Hands

No

Segregate & Dispose of Waste:
- Collect in Labeled Container
- Store in Accumulation Area
- Contact EHS for Disposal

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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